Cas no 2241128-71-0 (4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine)

• Product Name: 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine
• CAS No: 2241128-71-0
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• MDL: MFCD31736007
• CID: 5239995
• PubChem ID: 138039510
• Update Time: 2025-05-19

4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2-methoxyethyl)-4-[3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl]-
• 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine

• MDL： MFCD31736007
• Inchi： 1S/C15H25N3O3/c1-19-11-6-15(4-7-16-8-5-15)14-17-13(18-21-14)12-2-9-20-10-3-12/h12,16H,2-11H2,1H3
• InChI Key： CNAQYTPGPNVMNK-UHFFFAOYSA-N
• SMILES： N1CCC(CCOC)(C2ON=C(C3CCOCC3)N=2)CC1

Additional information on 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine

4-(2-Methoxyethyl)-4-3-(Oxan-4-yl)-1,2,4-Oxadiazol-5-ylpiperidine: A Comprehensive Overview

The compound 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine, identified by the CAS number 2241128710, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are known for their versatile properties and wide-ranging applications in drug design and material science. The structure of this molecule is characterized by a piperidine ring fused with an oxadiazole moiety, further substituted with a methoxyethyl group and an oxane (tetrahydropyran) ring. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the methoxyethyl group in this compound introduces additional electronic and steric effects, which can enhance its bioavailability and pharmacokinetic properties. Moreover, the oxane ring adds rigidity to the molecule, potentially improving its stability under physiological conditions. These attributes make 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization with the methoxyethyl and oxane substituents. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advancements in catalytic chemistry and green synthesis techniques.

In terms of physical properties, 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylpiperidine exhibits a melting point of approximately 185°C and a solubility profile that makes it suitable for formulation in both aqueous and organic solvents. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized to confirm its structural integrity. These properties are critical for its application in pharmaceutical formulations and analytical chemistry.

The biological activity of this compound has been studied in vitro and in vivo models. Early findings suggest that it possesses moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic doses. These results underscore its potential as a lead compound for the development of anti-inflammatory agents.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 4-(2-methoxyethyl)-4-3-(oxan-4-yl)-1,2,4-Oxadiazol-5-YLPiperidine. These studies have provided insights into its binding affinity towards key protein targets, such as cyclooxygenase (COX) enzymes. The results suggest that the compound's unique structure allows for selective binding at these sites, potentially reducing off-target effects.

In conclusion, 4-(2-methoxyethyl)-4-3-(oxan-4-YL)-1,2,4-Oxadiazol-5-YLPiperidine is a versatile organic compound with significant potential in pharmaceutical research. Its structural features, combined with recent advances in synthetic and computational chemistry, make it an attractive candidate for further exploration in drug discovery programs.